![molecular formula C7H15ClN2O B6230793 1-(aminomethyl)-N-methylcyclobutane-1-carboxamide hydrochloride CAS No. 2305341-93-7](/img/no-structure.png)
1-(aminomethyl)-N-methylcyclobutane-1-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(aminomethyl)-N-methylcyclobutane-1-carboxamide hydrochloride involves the reaction of N-methylcyclobutanecarboxylic acid with thionyl chloride to form N-methylcyclobutanecarboxylic acid chloride. This intermediate is then reacted with methylamine to form N-methylcyclobutanecarboxamide. The final step involves the reaction of N-methylcyclobutanecarboxamide with formaldehyde and hydrochloric acid to form 1-(aminomethyl)-N-methylcyclobutane-1-carboxamide hydrochloride.", "Starting Materials": [ "N-methylcyclobutanecarboxylic acid", "Thionyl chloride", "Methylamine", "Formaldehyde", "Hydrochloric acid" ], "Reaction": [ "N-methylcyclobutanecarboxylic acid is reacted with thionyl chloride to form N-methylcyclobutanecarboxylic acid chloride.", "N-methylcyclobutanecarboxylic acid chloride is then reacted with methylamine to form N-methylcyclobutanecarboxamide.", "N-methylcyclobutanecarboxamide is then reacted with formaldehyde and hydrochloric acid to form 1-(aminomethyl)-N-methylcyclobutane-1-carboxamide hydrochloride." ] } | |
CAS RN |
2305341-93-7 |
Molecular Formula |
C7H15ClN2O |
Molecular Weight |
178.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.